Cas no 1234939-83-3 (4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide)

• Product Name: 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide
• CAS No: 1234939-83-3
• MF: C₁₆H₁₅F₃N₂O₂S
• MW: 356.362713098526
• CID: 5989612
• PubChem ID: 49675494
• Update Time: 2025-10-29

4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide
• 4-methyl-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)thiophene-2-carboxamide
• 4-methyl-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)thiophene-2-carboxamide
• VU0635424-1
• 1234939-83-3
• 4-methyl-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]thiophene-2-carboxamide
• F5097-2441
• AKOS024497903

• Inchi： 1S/C16H15F3N2O2S/c1-10-6-13(24-8-10)15(23)21-12-4-2-11(3-5-12)7-14(22)20-9-16(17,18)19/h2-6,8H,7,9H2,1H3,(H,20,22)(H,21,23)
• InChI Key： CZHGNEVYNPJBFD-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NC1C=CC(=CC=1)CC(NCC(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 356.081
• Monoisotopic Mass: 356.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4A^2
• XLogP3: 3.5

Additional information on 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide

Introduction to 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide (CAS No. 1234939-83-3)

4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide, with the CAS number 1234939-83-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility. The presence of a trifluoromethyl group and a carbamoyl moiety in its structure imparts specific pharmacological properties that make it a promising candidate for various therapeutic interventions.

The chemical structure of 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide is characterized by a thiophene ring, a methyl group at the 4-position, and a substituted phenyl ring linked through an amide bond. The trifluoromethyl group attached to the phenyl ring adds significant electronic and steric effects, which can influence the compound's binding affinity to various biological targets. These structural features collectively contribute to its potential as a lead compound in drug discovery and development.

Recent studies have explored the biological activities of 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide in various contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. Research has demonstrated that 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a valuable lead for the development of novel antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This suggests its potential as a chemotherapeutic agent for various types of cancer.

The pharmacokinetic properties of 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide have been extensively studied to understand its behavior in biological systems. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted mainly through the urine.

Toxicity studies have shown that 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide in human subjects. Early phase I trials have demonstrated promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications such as inflammatory diseases and viral infections.

In conclusion, 4-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)thiophene-2-carboxamide (CAS No. 1234939-83-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.